Cas no 917909-43-4 (Thieno[2,3-d]pyrimidine, 4-chloro-5-ethyl-)

• Product Name: Thieno[2,3-d]pyrimidine, 4-chloro-5-ethyl-
• CAS No: 917909-43-4
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 782374
• PubChem ID: 59360019
• Update Time: 2025-04-19

Thieno[2,3-d]pyrimidine, 4-chloro-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine, 4-chloro-5-ethyl-
• 4-chloro-5-ethylthieno[2,3-d]pyrimidine
• SCHEMBL3795260
• 4-Chloro-5-ethyl-thieno[2,3-d]pyrimidine
• YEZNAACKSLBUHW-UHFFFAOYSA-N
• 917909-43-4
• DTXSID90731619

• Inchi： 1S/C8H7ClN2S/c1-2-5-3-12-8-6(5)7(9)10-4-11-8/h3-4H,2H2,1H3
• InChI Key： YEZNAACKSLBUHW-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)SC=C2CC

Computed Properties

• Exact Mass: 198.0018471g/mol
• Monoisotopic Mass: 198.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54Ų